Stabilization and activation of polyoxometalate over poly(vinyl butylimidazolium) cations towards electrocatalytic water oxidation in alkaline media†
Chemical Communications Pub Date: 2023-03-24 DOI: 10.1039/D2CC06790K
Abstract
Sandwich polyoxometalate [WCo3(H2O)2(CoW9O34)2]12− (Co-WCo3) heterogenized with poly(vinyl butyl imidazolium) cations (PVIM+) acts as a stable electrochemical water oxidation catalyst in 1 M KOH with 0.28 V@10 mA cm−2 overpotential and TOF of 6.16 s−1. Various in situ spectroelectrochemical studies and control experiments provide the details of the catalytic activities and long-term stability of the catalyst.
Recommended Literature
- [1] Room temperature synthesis of PbSe quantum dots in aqueous solution: stabilization by interactions with ligands
- [2] Front cover
- [3] Cu(NO3)2·3H2O-mediated cyanation of aryl iodides and bromides using DMF as a single surrogate of cyanide†
- [4] Multiple stimuli-responsive polymeric micelles for controlled release†
- [5] Transformations of organic compounds under the action of mechanical stress
- [6] Back cover
- [7] Bacteriological, physiological, etc.
- [8] Copper nanoparticles induce zebrafish intestinal defects via endoplasmic reticulum and oxidative stress†
- [9] A polysulfobetaine hydrogel for immobilization of a glucose-binding protein
- [10] Palladium supported on structurally stable phenanthroline-based polymer nanotubes as a high-performance catalyst for the aqueous Suzuki–Miyaura coupling reaction†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 16478-52-7
-
CAS no.: 102153-44-6
-
CAS no.: 1467-16-9
-
CAS no.: 1075-21-4
